![molecular formula C17H14N4OS2 B2830588 N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-1-ethyl-1H-pyrazole-5-carboxamide CAS No. 1172537-06-2](/img/structure/B2830588.png)
N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-1-ethyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(benzo[d]thiazol-2-yl)thiophen-2-yl)-1-ethyl-1H-pyrazole-5-carboxamide, also known as BPTES, is a small molecule drug that has been studied for its potential as an anticancer agent. It was first identified in a high-throughput screen for compounds that selectively inhibit the growth of cancer cells that rely on glutaminolysis for energy.
Scientific Research Applications
Anticancer Activity
The compound’s structural features make it an attractive candidate for cancer research. Researchers have explored its potential as an anticancer agent due to its ability to inhibit tumor growth. By targeting specific cellular pathways, it may interfere with cancer cell proliferation and survival .
Antiviral Properties
Given the importance of antiviral drugs, scientists have investigated this compound’s efficacy against viral infections. Preliminary studies suggest that it may exhibit antiviral activity, making it a promising lead for further drug development .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases. Some derivatives of this compound have demonstrated anti-inflammatory properties, which could be valuable for conditions such as rheumatoid arthritis and inflammatory bowel diseases .
Antiparkinsonian Potential
Neurodegenerative disorders like Parkinson’s disease require innovative therapeutic approaches. Researchers have explored the compound’s impact on neuroprotection and its potential to mitigate Parkinson’s-related symptoms .
Antimicrobial Applications
The compound’s unique structure may contribute to its antimicrobial properties. Investigations have focused on its effectiveness against bacterial and fungal pathogens, which could lead to novel antimicrobial agents .
Antidiabetic Activity
Diabetes management remains a global health challenge. Some studies have examined the compound’s impact on glucose regulation and insulin sensitivity, suggesting potential benefits for diabetes treatment .
Mechanism of Action
Target of Action
The compound, also known as N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-1-ethyl-1H-pyrazole-5-carboxamide, primarily targets Cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation . The compound also interacts with DNA and strongly inhibits topoisomerase I .
Biochemical Pathways
The compound affects the arachidonic acid pathway . By inhibiting COX enzymes, it prevents the formation of prostaglandins from arachidonic acid . This results in a decrease in inflammation. It also affects the DNA replication pathway by inhibiting topoisomerase I, which is essential for DNA replication .
Pharmacokinetics
The compound’s strong interaction with dna and cox enzymes suggests it may have good bioavailability .
Result of Action
The compound’s action results in a decrease in inflammation due to the inhibition of prostaglandin production . It also inhibits DNA replication by interacting with topoisomerase I . This could potentially lead to cell cycle arrest and apoptosis .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-2-ethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4OS2/c1-2-21-13(7-9-18-21)15(22)20-16-11(8-10-23-16)17-19-12-5-3-4-6-14(12)24-17/h3-10H,2H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUSBHRJMGKMZFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C(=O)NC2=C(C=CS2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.